Cas no 1822677-94-0 (6-Chloro-5-methylpyridazin-3(2h)-one)

• Product Name: 6-Chloro-5-methylpyridazin-3(2h)-one
• CAS No: 1822677-94-0
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 6799185
• PubChem ID: 164871
• Update Time: 2024-10-11

6-Chloro-5-methylpyridazin-3(2h)-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-chloro-5-methyl-
• SCHEMBL14123454
• J-518593
• CS-W019006
• 6-Chloro-5-methylpyridazin-3-ol
• DTXSID10168827
• GS-3956
• DA-17685
• AKOS006346521
• MFCD04971427
• AKOS022634169
• 6-Chloro-3-hydroxy-5-methylpyridazine
• AMY25057
• 6-Chloro-5-methyl-3(2H)-pyridazinone
• 6-chloro-5-methyl-2,3-dihydropyridazin-3-one
• SCHEMBL957290
• 1822677-94-0
• 1703-07-7
• 3-chloro-4-methyl-1H-pyridazin-6-one
• SY107824
• 6-CHLORO-5-METHYL-2H-PYRIDAZIN-3-ONE
• 6-chloro-5-methylpyridazin-3(2h)-one
• 6-Chloro-5-methylpyridazin-3(2h)-one

• Inchi： 1S/C5H5ClN2O/c1-3-2-4(9)7-8-5(3)6/h2H,1H3,(H,7,9)
• InChI Key： UGDOVAWXAHZLEV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(NN=1)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų